Cas no 112212-95-0 (2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide)
112212-95-0 structure
Product Name:2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide
CAS No:112212-95-0
MF:C5H7NO2S
MW:145.179579973221
CID:3616602
PubChem ID:13778881
Update Time:2025-04-22
2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide
- 112212-95-0
- DTXSID001232830
-
- Inchi: 1S/C5H7NO2S/c6-4-5-2-1-3-9(5,7)8/h5H,1-3H2
- InChI Key: HWIMUILMAKIPFO-UHFFFAOYSA-N
- SMILES: C1(C#N)S(=O)(=O)CCC1
Computed Properties
- Exact Mass: 145.01974964Da
- Monoisotopic Mass: 145.01974964Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 66.3Ų
2-Thiophenecarbonitrile, tetrahydro-, 1,1-dioxide Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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